N-(4-bromophenyl)-2-[1-(3-chloro-4-morpholinophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoacetamide

• IUPAC Name: N-(4-bromophenyl)-2-[1-(3-chloro-4-morpholin-4-ylphenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C24H23BrClN3O3/c1-15-13-20(23(30)24(31)27-18-5-3-17(25)4-6-18)16(2)29(15)19-7-8-22(21(26)14-19)28-9-11-32-12-10-28/h3-8,13-14H,9-12H2,1-2H3,(H,27,31)
• InChI Key: IOWNCHMNHXCIHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)Cl)C)C(=O)C(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C24H23BrClN3O3
• Molecular Weight: 516.8 g/mol

Description

N-(4-bromophenyl)-2-[1-(3-chloro-4-morpholinophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoacetamide is a useful research compound. Its molecular formula is C24H23BrClN3O3 and its molecular weight is 516.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Compounds with structural similarities to N-(4-bromophenyl)-2-[1-(3-chloro-4-morpholinophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxoacetamide have been synthesized and evaluated for their antimicrobial properties. For instance, a series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides demonstrated activity against various microbial species, showcasing the potential for such compounds in antimicrobial research (Gul et al., 2017).

Insecticidal Activity

Pyridine derivatives, which are structurally related to the compound , have been studied for their insecticidal activity. For example, certain derivatives showed significant aphidicidal activities, suggesting potential applications in agricultural pest control (Bakhite et al., 2014).

Antifungal Agents

The antifungal properties of similar compounds have also been explored, with 2-(2-oxo-morpholin-3-yl)-acetamide derivatives identified as potential broad-spectrum antifungal agents. This research highlights the capability of such compounds to combat fungal pathogens, which could have implications in medical and agricultural settings (Bardiot et al., 2015).

Chemical Synthesis and Characterization

The synthesis and characterization of structurally related compounds are crucial for understanding their chemical properties and potential applications. Various studies have focused on developing novel synthetic routes and characterizing the resultant compounds, contributing to the broader field of organic and medicinal chemistry. For example, the synthesis and characterization of Co(III) complexes with morpholine, which could have potential applications in catalysis or material science, have been reported (Amirnasr et al., 2001).